2-Mercapto-1-(4-methoxyphenyl)ethanone
Overview
Description
2-Mercapto-1-(4-methoxyphenyl)ethanone is a chemical compound with the molecular formula C9H10O2S . It is used for research and development purposes .
Synthesis Analysis
The synthesis of this compound can be achieved in two steps. First, potassium thioacetate reacts with 2-bromo-1-(4-methoxyphenyl)ethanone in THF at 40° for 24 hours. Then, the thioacyl derivative obtained is treated with 1 M sodium hydroxide in methanol at room temperature for 1 hour .Molecular Structure Analysis
The molecular structure of this compound consists of 9 carbon atoms, 10 hydrogen atoms, 2 oxygen atoms, and 1 sulfur atom . The molecular weight is 182.24 .Scientific Research Applications
Crystallographic Analysis
The compound has been studied for its crystallographic properties. For instance, Kesternich et al. (2010) examined a related compound, 1-(4-Methoxyphenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone, focusing on its dihedral angles and molecular interactions in crystal form (Kesternich et al., 2010).
Environmental Applications
2-Mercapto-1-(4-methoxyphenyl)ethanone derivatives have been studied for their potential environmental applications. In 2004, Yang et al. described an environmentally benign process for preparing heterocyclic thio ethanone derivatives, which exhibited moderate antifungal activities (Yang et al., 2004).
Chiral Compound Analysis
Research on the absolute configurations of chiral β-mercaptoalkanones, including compounds similar to this compound, has been conducted. Kiske et al. (2016) used vibrational circular dichroism and 1H NMR analysis for this purpose (Kiske et al., 2016).
Synthesis and Antimicrobial Activity
The compound and its derivatives have been investigated for their antimicrobial properties. Salimon et al. (2011) synthesized a derivative and found it to have significant antimicrobial activity (Salimon et al., 2011).
Pharmacological Research
Research in the pharmacological sector includes studies on derivatives of this compound for their platelet aggregation inhibitory activity. Akamanchi et al. (1999) synthesized a series of derivatives and evaluated their potential in inhibiting platelet aggregation (Akamanchi et al., 1999).
Spectrophotometric Analysis
The compound has also been used in spectrophotometric analysis. Izquierdo and Carrasco (1984) described a method for determining trace amounts of nickel using a derivative of this compound (Izquierdo & Carrasco, 1984).
Safety and Hazards
Properties
IUPAC Name |
1-(4-methoxyphenyl)-2-sulfanylethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2S/c1-11-8-4-2-7(3-5-8)9(10)6-12/h2-5,12H,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STCNVACUGONENF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CS |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10577394 |
Source
|
| Record name | 1-(4-Methoxyphenyl)-2-sulfanylethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10577394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
139488-44-1 |
Source
|
| Record name | 1-(4-Methoxyphenyl)-2-sulfanylethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10577394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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